Cas no 315180-21-3 (3-(4-Chlorophenyl)-4'-methylpropiophenone)

• Product Name: 3-(4-Chlorophenyl)-4'-methylpropiophenone
• CAS No: 315180-21-3
• MF: C₁₆H₁₅ClO
• MW: 258.742703676224
• MDL: MFCD03843454
• CID: 870861
• PubChem ID: 2060370
• Update Time: 2025-05-21

3-(4-Chlorophenyl)-4'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-1-(4-methylphenyl)propan-1-one
• 3-(4-Chlorophenyl)-4'-methylpropiophenone
• T0520-7515

• MDL： MFCD03843454
• Inchi： 1S/C16H15ClO/c1-12-2-7-14(8-3-12)16(18)11-6-13-4-9-15(17)10-5-13/h2-5,7-10H,6,11H2,1H3
• InChI Key： VSBSJTZFWZHQNG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 258.08100
• Monoisotopic Mass: 258.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.142
• Boiling Point: 400.8°C at 760 mmHg
• Flash Point: 229.6°C
• Refractive Index: 1.577
• PSA: 17.07000
• LogP: 4.46390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(4-Chlorophenyl)-4'-methylpropiophenone

3-(4-Chlorophenyl)-4'-methylpropiophenone (CAS No. 315180-21-3): A Comprehensive Overview

3-(4-Chlorophenyl)-4'-methylpropiophenone, also known by its CAS registry number 315180-21-3, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines a chlorophenyl group with a methyl-substituted propiophenone moiety. The molecule's structural features make it an attractive candidate for both academic research and industrial applications.

The synthesis of 3-(4-Chlorophenyl)-4'-methylpropiophenone involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent substitution reactions. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of heterogeneous catalysts to enhance reaction yields and reduce waste generation, aligning with the growing demand for sustainable chemical processes.

One of the most notable applications of this compound lies in its role as an intermediate in drug discovery. Its ability to undergo various functional group transformations makes it a valuable building block for constructing complex molecular architectures. In a groundbreaking study published in 2023, scientists demonstrated the use of 3-(4-Chlorophenyl)-4'-methylpropiophenone as a key intermediate in the synthesis of novel kinase inhibitors, which hold promise for treating various cancers.

Beyond pharmaceuticals, this compound has also found applications in the development of advanced materials. For example, it has been employed as a precursor in the synthesis of polymeric materials with enhanced thermal stability and mechanical properties. Recent research has focused on incorporating this compound into polymer matrices to create lightweight materials suitable for aerospace and automotive industries.

The physical properties of 3-(4-Chlorophenyl)-4'-methylpropiophenone are well-documented, with a melting point of approximately 78°C and a boiling point around 295°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various chemical reactions. However, its relatively low solubility in water necessitates careful handling during large-scale production processes.

From an environmental perspective, studies have been conducted to assess the biodegradation potential of this compound. Results indicate that under aerobic conditions, it undergoes gradual degradation by microbial action, though the process is slower compared to other similar compounds. This highlights the importance of implementing proper waste management practices during its production and use.

In conclusion, 3-(4-Chlorophenyl)-4'-methylpropiophenone (CAS No. 315180-21-3) stands out as a multifaceted compound with wide-ranging applications across diverse industries. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, ensure its continued relevance in both academic research and industrial settings.